Cas no 920512-45-4 (Phenol, 2-amino-5-[(1H-imidazol-2-ylamino)methyl]-)

• Product name: Phenol, 2-amino-5-[(1H-imidazol-2-ylamino)methyl]-
• CAS No: 920512-45-4
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 756364
• PubChem ID: 69341565

Phenol, 2-amino-5-[(1H-imidazol-2-ylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-5-[(1H-imidazol-2-ylamino)methyl]-
• 2-amino-5-[(1H-imidazol-2-ylamino)methyl]phenol
• DTXSID00740297
• 2-Amino-5-{[(1H-imidazol-2-yl)amino]methyl}phenol
• SCHEMBL5174324
• 920512-45-4

• Inchi： InChI=1S/C10H12N4O/c11-8-2-1-7(5-9(8)15)6-14-10-12-3-4-13-10/h1-5,15H,6,11H2,(H2,12,13,14)
• InChI Key： CSYPNOJMALMPIV-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1CNC2=NC=CN2)O)N

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų